![molecular formula C18H12ClN3O2S2 B2813700 5-(2-(4-chlorophenyl)-2-oxoethyl)-2-methyl-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one CAS No. 953928-23-9](/img/structure/B2813700.png)
5-(2-(4-chlorophenyl)-2-oxoethyl)-2-methyl-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of thiazolo[5,4-d]thiazole, which is an electron-deficient system with high oxidative stability and a rigid planar structure . This structure enables efficient intermolecular π–π overlap, making it a promising building block in the synthesis of semiconductors for plastic electronics .
Molecular Structure Analysis
The compound contains a thiazolo[5,4-d]thiazole core, which is an electron-deficient system with high oxidative stability and a rigid planar structure . This structure enables efficient intermolecular π–π overlap .Scientific Research Applications
Antimicrobial and Antifungal Activities
Compounds structurally related to the queried chemical have been investigated for their antimicrobial and antifungal properties. For instance, Sayed et al. (2003) describe the synthesis of heterocyclic compounds with expected biological activity, including antimicrobial and antifungal effects (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003). Similarly, research by Sah et al. (2014) on compounds derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole demonstrated moderate antimicrobial activity (Sah, Bidawat, Seth, & Gharu, 2014).
Anticancer Activity
The structure's relevance to anticancer research is highlighted by studies on pyridazinone derivatives containing 1,3,4-thiadiazole moieties. Qin et al. (2020) synthesized novel pyridazinone derivatives and evaluated their inhibitory activity against cancer cell lines, demonstrating promising anticancer potential (Qin, Zhu, Zhu, Zhang, Fu, Liu, Wang, & Ouyang, 2020). Another study by Kamble et al. (2015) synthesized pyridazinone derivatives and assessed their anticancer, antiangiogenic, and antioxidant properties, finding potent activities in certain compounds (Kamble, Sawant, Sawant, Pisal, Gacche, Kamble, & Kamble, 2015).
Antioxidant Properties
Research also suggests the potential for compounds with similar structures to exhibit antioxidant properties. For example, Akbas et al. (2018) synthesized new pyrimidine derivatives and assessed their antioxidant capabilities, demonstrating significant radical scavenging activity (Akbas, Ergan, Şahin, Ekin, Çakır, & Karakuş, 2018).
Antituberculosis Activity
Compounds with related structures have been evaluated for their potential in combating tuberculosis. Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, subjecting them to molecular docking screenings and antimicrobial and antioxidant activity assessments, indicating their potential application in antituberculosis strategies (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Future Directions
properties
IUPAC Name |
5-[2-(4-chlorophenyl)-2-oxoethyl]-2-methyl-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClN3O2S2/c1-10-20-16-17(26-10)15(14-3-2-8-25-14)21-22(18(16)24)9-13(23)11-4-6-12(19)7-5-11/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVAWOKIIMZPPNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)C3=CC=C(C=C3)Cl)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.